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molecular formula C9H11BrFNO2S B1404115 4-bromo-2-fluoro-N-isopropylbenzenesulfonamide CAS No. 1055995-88-4

4-bromo-2-fluoro-N-isopropylbenzenesulfonamide

Cat. No. B1404115
CAS RN: 1055995-88-4
M. Wt: 296.16 g/mol
InChI Key: FUMKVTQAEHKWLC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07723332B2

Procedure details

According to general procedure C, 4-Bromo-2-fluoro-benzenesulfonyl chloride (0.40 g, 1.46 mmol) and isopropylamine (0.31 mL, 3.65 mmol) were stirred together with dry dichloromethane (5 mL) for 16 hours. 4-bromo-2-fluoro-N-isopropylbenzenesulfonamide (189 mg, 44%) was provided after purification. MS (ESI) m/z 296. HPLC purity 100.0% at 210-370 nm, 10.6 min.; the Xterra® RP18 column, 3.5μ, 150×4.6 mm column, 1.2 mL/min., 85/15-5/95 (ammonium formate buffer pH=3.5/ACN+MeOH) for 10 min., hold 4 min.
Name
4-Bromo-2-fluoro-benzenesulfonyl chloride
Quantity
0.4 g
Type
reactant
Reaction Step One
Name
isopropylamine
Quantity
0.31 mL
Type
reactant
Reaction Step Two
Name
dichloromethane
Quantity
5 mL
Type
solvent
Reaction Step Three
Name
4-bromo-2-fluoro-N-isopropylbenzenesulfonamide
Yield
44%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:7]=[CH:6][C:5]([S:8](Cl)(=[O:10])=[O:9])=[C:4]([F:12])[CH:3]=1.[CH:13]([NH2:16])([CH3:15])[CH3:14]>ClCCl>[Br:1][C:2]1[CH:7]=[CH:6][C:5]([S:8]([NH:16][CH:13]([CH3:15])[CH3:14])(=[O:10])=[O:9])=[C:4]([F:12])[CH:3]=1

Inputs

Step One
Name
4-Bromo-2-fluoro-benzenesulfonyl chloride
Quantity
0.4 g
Type
reactant
Smiles
BrC1=CC(=C(C=C1)S(=O)(=O)Cl)F
Step Two
Name
isopropylamine
Quantity
0.31 mL
Type
reactant
Smiles
C(C)(C)N
Step Three
Name
dichloromethane
Quantity
5 mL
Type
solvent
Smiles
ClCCl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
4-bromo-2-fluoro-N-isopropylbenzenesulfonamide
Type
product
Smiles
BrC1=CC(=C(C=C1)S(=O)(=O)NC(C)C)F
Measurements
Type Value Analysis
AMOUNT: MASS 189 mg
YIELD: PERCENTYIELD 44%
YIELD: CALCULATEDPERCENTYIELD 43.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.